Cas no 1261937-81-8 (2-(2-Benzyloxyphenyl)-6-methylbenzoic acid)

2-(2-Benzyloxyphenyl)-6-methylbenzoic acid is a synthetic organic compound featuring a benzyl-protected phenolic group and a methyl-substituted benzoic acid moiety. Its structure offers versatility as an intermediate in pharmaceutical and fine chemical synthesis, particularly in the development of bioactive molecules. The benzyloxy group provides stability under various reaction conditions, while the methyl substitution enhances solubility and reactivity in selective transformations. This compound is valued for its potential in constructing complex scaffolds, such as those found in drug candidates or functional materials. Its well-defined chemical properties make it suitable for controlled functionalization, supporting applications in medicinal chemistry and material science research.

2-(2-Benzyloxyphenyl)-6-methylbenzoic acid structure

1261937-81-8 structure

Product Name:2-(2-Benzyloxyphenyl)-6-methylbenzoic acid

CAS No:1261937-81-8

MF:C₂₁H₁₈O₃

MW:318.365826129913

MDL:MFCD18322829

CID:2622357

PubChem ID:53228648

Update Time:2025-06-08

2-(2-Benzyloxyphenyl)-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- MFCD18322829
- DTXSID00692181
- 2-(2-Benzyloxyphenyl)-6-methylbenzoic acid, 95%
- 2'-(Benzyloxy)-3-methyl[1,1'-biphenyl]-2-carboxylic acid
- 1261937-81-8
- 2-(2-BENZYLOXYPHENYL)-6-METHYLBENZOIC ACID
- 2-(2-Benzyloxyphenyl)-6-methylbenzoic acid
- MDL： MFCD18322829
- Inchi： 1S/C21H18O3/c1-15-8-7-12-18(20(15)21(22)23)17-11-5-6-13-19(17)24-14-16-9-3-2-4-10-16/h2-13H,14H2,1H3,(H,22,23)
- InChI Key： OTKFKIMOZNGQMX-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C1=CC=CC=C1C1C=CC=C(C)C=1C(=O)O

Computed Properties

Exact Mass: 318.125594432Da
Monoisotopic Mass: 318.125594432Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 402
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 46.5Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB330106-5 g	2-(2-Benzyloxyphenyl)-6-methylbenzoic acid, 95%; .	1261937-81-8	95%	5g	€1159.00	2023-04-26
abcr	AB330106-5g	2-(2-Benzyloxyphenyl)-6-methylbenzoic acid, 95%; .	1261937-81-8	95%	5g	€1159.00	2025-04-21